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Compound of Interest

Compound Name: Antibacterial agent 125

Cat. No.: B10857254

For Researchers, Scientists, and Drug Development Professionals

Introduction

Antibacterial agent 125 is a synthetic compound identified as a potent antimicrobial against
clinically relevant Gram-positive pathogens, including methicillin-resistant Staphylococcus
aureus (MRSA). Its chemical formula is C1sH11CIN20, with a molecular weight of 270.71 g/mol
and a CAS number of 1274611-43-6. Preliminary studies indicate that it exhibits significant
inhibitory activity with Minimum Inhibitory Concentration (MICso) values ranging from 0.25 to 8
UM.[1] The compound has also demonstrated high metabolic stability and a moderate ability to
inhibit biofilm formation. Given its therapeutic potential, robust and reliable analytical methods
for the quantification of Antibacterial agent 125 in various matrices are crucial for preclinical
and clinical development.

This document provides a detailed application note and protocol for the quantification of
Antibacterial agent 125 using High-Performance Liquid Chromatography with Ultraviolet
(HPLC-UV) detection. Additionally, a proposed mechanism of action based on its structural
similarity to quinolone antibiotics is presented, along with corresponding diagrams to illustrate
the experimental workflow and biological pathway.

Physicochemical Properties

A summary of the known physicochemical properties of Antibacterial agent 125 is provided in
the table below.
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Property Value Reference
CAS Number 1274611-43-6 [2]
Molecular Formula C15H11CIN20 [2]
Molecular Weight 270.71 g/mol [2]
Appearance Solid

Purity (via HPLC) >98% [2]

Sparingly soluble in water.
Soluble in organic solvents

Solubility such as ethanol, methanol,
and dimethyl sulfoxide
(DMSO).

Proposed Mechanism of Action: Inhibition of
Bacterial DNA Synthesis

Based on its chemical structure, Antibacterial agent 125 is classified as a quinolone
derivative. Quinolone antibiotics are well-characterized inhibitors of bacterial DNA gyrase (a
type Il topoisomerase) and topoisomerase V. These enzymes are essential for bacterial DNA
replication, transcription, and repair. By binding to the enzyme-DNA complex, quinolones
stabilize the cleaved DNA strands, leading to double-strand breaks and ultimately bacterial cell
death. The proposed signaling pathway for Antibacterial agent 125 is depicted below.
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Proposed Mechanism of Action of Antibacterial Agent 125
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Experimental Workflow for Quantification of Antibacterial Agent 125
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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